Cas no 39593-12-9 (4-chloro-3,8-dimethylquinoline)

• Product Name: 4-chloro-3,8-dimethylquinoline
• CAS No: 39593-12-9
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 1514509
• PubChem ID: 55295932
• Update Time: 2025-05-25

4-chloro-3,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-3,8-dimethyl-
• EN300-133393
• 39593-12-9
• SCHEMBL18436374
• 4-chloro-3,8-dimethylquinoline
• AKOS006370812

• Inchi： 1S/C11H10ClN/c1-7-4-3-5-9-10(12)8(2)6-13-11(7)9/h3-6H,1-2H3
• InChI Key： VSAKKYYHSVQMEN-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CN=C2C(C)=CC=CC2=1

Computed Properties

• Exact Mass: 191.0503
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-chloro-3,8-dimethylquinoline

Comprehensive Overview of 4-Chloro-3,8-dimethylquinoline (CAS No. 39593-12-9): Properties, Applications, and Research Insights

4-Chloro-3,8-dimethylquinoline (CAS No. 39593-12-9) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the heterocyclic aromatic family, characterized by a benzene ring fused to a pyridine ring, with chloro and methyl substituents at the 4, 3, and 8 positions. Its molecular formula, C₁₁H₁₀ClN, and molecular weight of 191.66 g/mol make it a versatile intermediate in synthetic chemistry.

Recent trends in drug discovery and agrochemical development have highlighted the importance of chlorinated quinolines like 4-Chloro-3,8-dimethylquinoline. Researchers are particularly interested in its potential as a bioactive scaffold, given its structural similarity to compounds with known antimicrobial and anti-inflammatory properties. The methyl groups at the 3 and 8 positions enhance lipophilicity, which can improve cell membrane permeability—a critical factor in pharmacokinetic optimization.

From a synthetic perspective, 4-Chloro-3,8-dimethylquinoline is often synthesized via Skraup or Doebner-Miller reactions, followed by selective chlorination. Its crystalline solid form (melting point: ~120–125°C) and moderate solubility in organic solvents like ethanol and dichloromethane make it suitable for further functionalization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for purity assessment (>98% typical).

In the context of green chemistry, there is growing interest in optimizing the synthesis of 4-Chloro-3,8-dimethylquinoline to reduce hazardous byproducts. A 2023 study published in the Journal of Organic Chemistry explored catalyst-free methods to improve atom economy, aligning with the sustainability goals of modern chemical industries. This aligns with frequent search queries like "eco-friendly synthesis of quinoline derivatives" and "catalytic approaches for halogenated quinolines."

Beyond pharmaceuticals, 4-Chloro-3,8-dimethylquinoline finds niche applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated π-system and electron-withdrawing chloro group contribute to tunable optoelectronic properties, making it relevant for OLED research—a topic frequently searched in conjunction with "quinoline-based electronic materials."

Regulatory and safety profiles of this compound are well-documented. While not classified as hazardous under standard protocols, proper handling with PPE (gloves, goggles) is recommended due to its potential irritant properties. Storage in amber vials under inert atmosphere ensures stability, addressing common user concerns like "shelf life of chlorinated quinolines" and "best practices for handling aromatic chlorides."

Future research directions for 4-Chloro-3,8-dimethylquinoline may explore its role in cancer therapeutics, as preliminary studies suggest quinoline derivatives can modulate kinase pathways. Additionally, computational QSAR modeling could predict novel derivatives with enhanced bioactivity, a subject often queried as "AI-driven quinoline drug design." The compound’s patent landscape also remains active, with recent filings covering novel synthetic routes and formulations.

In summary, 4-Chloro-3,8-dimethylquinoline (CAS No. 39593-12-9) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications, coupled with ongoing innovations in sustainable synthesis, position it as a compound of enduring scientific and industrial relevance.